Catechins

Catechins are a class of flavonoids widely found in green tea and certain types of plants, known for their potent antioxidant properties. These polyphenols play a significant role in protecting the body against oxidative stress by neutralizing free radicals. Research indicates that catechins may contribute to improving cardiovascular health, supporting weight management, and enhancing cognitive function. Due to their unique chemical structure, catechins are also utilized in various cosmetic products for their ability to protect skin from environmental damage and promote overall skin health. In the food industry, they are often added as natural preservatives or colorants due to their antioxidant activity and stability.

Chemical Name	CAS	MF
Gambiriin B3	76236-90-3	C₃₀H₂₆O₁₁
N-2-Naphthyl-Nicotinamidine	183607-09-2	C₂₆H₃₀O₁₃
3,3',4',5,7-Pentahydroxyflavan; (2R,3R)-form, 6-Chloro	334475-78-4	C₁₅H₁₃ClO₆
3,3',4',5,7-Pentahydroxyflavan; (2R,3S)-form, 3-O-(4-Hydroxybenzoyl)	853054-49-6	C₂₂H₁₈O₈
3,3',4',5,7-Pentahydroxyflavan-4-acetic acid; (2R,3S,4R)-form, Me ester	1333397-78-6	C₁₈H₁₈O₈
3,3',4',5,6,7,8-Heptahydroxyflavan; (2R,3R)-form	869669-61-4	C₁₅H₁₄O₈
3,3',4',5,6,7,8-Heptahydroxyflavan; (2R,3S)-form	256389-82-9	C₁₅H₁₄O₈
6-[2-(Methoxycarbonyl)-1-(2,4,5-trihydroxyphenyl)ethyl]-3,3',4',5,7-pentahydroxyflavan; (1''S,2R,3S)-form	958632-98-9	C₂₅H₂₄O₁₁
Mururin A; 3-Epimer	497845-75-7	C₂₄H₁₆O₉
8-[1-(3,4-Dihydroxyphenyl)-2-(methoxycarbonyl)ethyl]-3,3',4',5,7-pentahydroxyflavan; (1''R,2R,3R)-form	958632-97-8	C₂₅H₂₄O₁₀

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